CCR

  • Incb8761(PF-4136309)
    Incb8761(PF-4136309)
    • CAS RN
    • 1341224-83-6
    • Molecular Formula:
    • C29H31F3N6O3
    • Molecular Weight:
    • 568.59
    Description
    PF-4136309 is a chemokine (C-C motif) receptor 2 (CCR2) antagonist (IC50s = 5.2, 13, and 17 nM for the human, rat, and mouse receptors, respectively). It also inhibits the voltage-gated potassium channel subtype...
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  • BX-471 free base
    BX-471 free base
    • CAS RN
    • 217645-70-0
    • Molecular Formula:
    • C21H24ClFN4O3
    • Molecular Weight:
    • 434.9 g/mol
    Description
    BX471 is a potent, selective non-peptide CCR1 antagonist (Ki = 1 nM for human CCR1); exhibits 250-fold selectivity for CCR1 over CCR2, CCR5 and CXCR4.IC50 value: 1 nM(Ki) [1]Target: CCR1BX471 inhibits MIP-α/CCL...
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